Cas no 865471-45-0 (5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride)

• Product Name: 5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride
• CAS No: 865471-45-0
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 2114675
• PubChem ID: 7144511
• Update Time: 2025-06-15

5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-morpholinylmethyl)-3-Isoxazolecarboxylic acid
• 5-(morpholin-4-ylmethyl)-1,2-oxazole-3-carboxylic acid
• 5-Morpholin-4-ylmethyl-isoxazole-3-carboxylic acid
• CS-0326220
• LP-0096
• SCHEMBL1810038
• 5-[(morpholin-4-yl)methyl]-1,2-oxazole-3-carboxylic acid
• ROIUGCXWMFLXPQ-UHFFFAOYSA-N
• AKOS000265992
• BBL022408
• 5-(morpholinomethyl)isoxazole-3-carboxylic acid
• DA-38565
• STK502112
• 865471-45-0
• 5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride

• MDL： MFCD06804399
• Inchi： 1S/C9H12N2O4/c12-9(13)8-5-7(15-10-8)6-11-1-3-14-4-2-11/h5H,1-4,6H2,(H,12,13)
• InChI Key： ROIUGCXWMFLXPQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC(C(=O)O)=NO2)CC1

Computed Properties

• Exact Mass: 212.07970687Da
• Monoisotopic Mass: 212.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 75.8Ų

5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride

Comprehensive Overview of 5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride (CAS No. 865471-45-0)

5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride (CAS No. 865471-45-0) is a specialized organic compound widely recognized for its unique structural features and potential applications in pharmaceutical research and development. This compound belongs to the class of isoxazole derivatives, which are increasingly studied for their bioactivity and role in drug discovery. The presence of both morpholine and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride has surged due to their relevance in targeting various biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a hot topic in oncology and inflammation-related drug development. The compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

The synthesis of CAS No. 865471-45-0 involves multi-step organic reactions, including cyclization and functional group transformations, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. Its stability under various pH conditions and compatibility with common solvents are frequently discussed in pharmaceutical forums and research publications.

From an industrial perspective, 5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride is often sourced by contract research organizations (CROs) and fine chemical suppliers. Its applications extend to medicinal chemistry, where it serves as a building block for designing small-molecule therapeutics. The compound’s molecular weight (C9H12N2O4·HCl) and logP value are key parameters for researchers optimizing drug-like properties.

Emerging trends in AI-driven drug discovery have also highlighted the importance of compounds like CAS No. 865471-45-0. Machine learning models often use such structures to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), addressing a common search query among computational chemists. Additionally, its role in combinatorial chemistry libraries is frequently explored to identify novel bioactive hits.

Environmental and regulatory considerations for 5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride are minimal, as it is not classified as hazardous under current guidelines. However, proper laboratory handling protocols are recommended to ensure safety during synthesis and storage. The compound’s patent landscape and supply chain transparency are other areas of interest for stakeholders in the life sciences sector.

In summary, 5-(morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid hydrochloride (CAS No. 865471-45-0) represents a valuable tool for modern drug discovery, bridging the gap between chemical innovation and therapeutic potential. Its relevance in high-throughput screening and structure-activity relationship (SAR) studies ensures its continued prominence in scientific literature and industrial applications.